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Compound Focus: KX1-004
Cat. No.: S548109

The table below summarizes the core quantitative data and known applications of KX1-004 from the search

results:
Property Value / Information Source | Context
Primary Target Src-protein tyrosine kinase (Src-PTK) [1]112] [3]
ICso Value 40 pM (2] [4]
Mechanism Non-ATP competitive inhibitor [2] [3] [4]
Molecular Weight 284.29 g/mol [2] [4]
Chemical Formula C16H13FN202 [2] [4]

| Key Applications | * Protection from noise-induced hearing loss (NIHL) in chinchilla models. ¢ Originally
synthesized as an anti-cancer chemotherapeutic drug. | [3] [5] [4] | | Effective In Vive Concentration | 30

M (applied locally to the cochlea in animal studies) | [4] |

Experimental Workflow for Hearing Loss Research

The primary documented application of KX1-004 is in preclinical research for preventing noise-induced

hearing loss. The general experimental workflow from these studies can be summarized as follows:
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Mechanism of Action in Hearing Protection

KX1-004 targets the Src-protein tyrosine kinase (Src-PTK) pathway, which is implicated in noise-induced

damage to sensory hair cells in the cochlea. The proposed protective mechanism involves:
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In Vitro Protocol Guidance

While a full cell-based assay protocol for KX1-004 is not explicitly detailed in the search results, you can

establish one based on standard practices for kinase inhibitors and the available data:

e Stock Solution Preparation: KX1-004 is soluble in DMSO at 57 mg/mL (200.49 mM) [2]. Prepare
small aliquots of a 10-50 mM stock solution in DMSO and store at -20°C.
¢ Working Concentration Range: For initial experiments, use a range of concentrations up to 40 uM
(the published ICso value) [2] [4].
e Cell-Based Assay Considerations:
o Cell Lines: The in vivo research suggests relevance to sensory hair cell survival. Appropriate in
vitro models could include hair cell-like cell lines or other cell lines responsive to Src-PTK
signaling.
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o Treatment: Dilute the stock solution in cell culture medium. Ensure the final concentration of
DMSO is the same in all treatment groups (typically <0.1% v/v).
o Assay Readouts: To mirror the known biology, key endpoints could include:

= Cell Viability: Use assays like MTT or WST-1 to quantify protection against noise/stress-
induced cell death.

= Apoptosis Markers: Measure caspase activation or DNA fragmentation.

= Pathway Analysis: Assess phosphorylation of Src-PTK and downstream targets like p53
via Western blot [1].

Notes for Researchers

¢ Solubility: KX1-004 is insoluble in water. Use fresh, dry DMSO for stock solutions, and ensure
proper dilution in agueous buffers to avoid precipitation [2] [4].

¢ Stability: Store the powder at -20°C. For long-term stability of stock solutions, follow standard
practices for small molecule inhibitors, as specific data was not found.

¢ Positive Controls: When designing assays for hearing loss protection, consider using other known
protective agents mentioned in the literature, such as antioxidants or other Src inhibitors (e.g., KX2-
329) for comparison [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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